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N-Chlorosuccinimide N-Chlorosuccinimide N-chlorosuccinimide is a five-membered cyclic dicarboximide compound having a chloro substituent on the nitrogen atom. It is a pyrrolidinone and a dicarboximide. It derives from a succinimide.
Brand Name: Vulcanchem
CAS No.: 128-09-6
VCID: VC0042832
InChI: InChI=1S/C4H4ClNO2/c5-6-3(7)1-2-4(6)8/h1-2H2
SMILES: C1CC(=O)N(C1=O)Cl
Molecular Formula: C4H4ClNO2
Molecular Weight: 133.53 g/mol

N-Chlorosuccinimide

CAS No.: 128-09-6

Reference Standards

VCID: VC0042832

Molecular Formula: C4H4ClNO2

Molecular Weight: 133.53 g/mol

N-Chlorosuccinimide - 128-09-6

CAS No. 128-09-6
Product Name N-Chlorosuccinimide
Molecular Formula C4H4ClNO2
Molecular Weight 133.53 g/mol
IUPAC Name 1-chloropyrrolidine-2,5-dione
Standard InChI InChI=1S/C4H4ClNO2/c5-6-3(7)1-2-4(6)8/h1-2H2
Standard InChIKey JRNVZBWKYDBUCA-UHFFFAOYSA-N
SMILES C1CC(=O)N(C1=O)Cl
Canonical SMILES C1CC(=O)N(C1=O)Cl
Boiling Point 216.5 °C
Colorform Orthorhombic crystals
Plates from carbon tetrachloride
White crystalline powde
Density 1.65 g/cu cm at 25 °C
Melting Point 150.0 °C
150 °C
Description N-chlorosuccinimide is a five-membered cyclic dicarboximide compound having a chloro substituent on the nitrogen atom. It is a pyrrolidinone and a dicarboximide. It derives from a succinimide.
Shelf Life Stable under recommended storage conditions.
Solubility 0.11 M
In water, 14 g/L at 25 °C
Slightly soluble in water
1 g dissolves in about 70 mL water (1.43X10+4 mg/L) at 25 °C
1 g dissolves in about 150 mL alcohol, about 50 mL benzene; sparingly soluble in ether, chloroform, carbon tetrachloride
Slightly soluble in ethanol, chloroform, benzene, lignin; soluble in acetone, acetic acid
Synonyms NCS; NSC 8748; Succinchlorimide; Succinic N-​chloroimide NCS; NSC 8748; Succinchlorimide; Succinic N-Chloroimide
Vapor Pressure 7.78X10-3 mm Hg at 25 deg C (est)
PubChem Compound 31398
Last Modified Nov 11 2021
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